N~1~-[2-(4-methoxyphenyl)ethyl]-N~2~-(4-methylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-(4-methyl-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C25H28N2O4S/c1-19-4-10-22(11-5-19)27(32(29,30)24-14-6-20(2)7-15-24)18-25(28)26-17-16-21-8-12-23(31-3)13-9-21/h4-15H,16-18H2,1-3H3,(H,26,28)
• InChI Key: PQIMIIJKUHVWLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(=O)NCCC2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C25H28N2O4S
• Molecular Weight: 452.6 g/mol

Description

Compounds like this one are typically organic molecules that contain functional groups such as amides and sulfonamides. They often have aromatic rings, which are structures of carbon atoms arranged in a ring and are very stable. The methoxy group (-OCH3) is a common substituent in organic chemistry.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, each introducing a different part of the molecule. For example, the aromatic rings could be introduced using a Friedel-Crafts alkylation, while the amide and sulfonamide groups could be formed through a reaction with an amine.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this one can be determined using various analytical techniques. These might include measuring its melting point, boiling point, solubility in different solvents, and its spectral properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and the system it is interacting with. For example, some compounds might interact with certain enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, its safe handling procedures, and first aid measures.

Future Directions

The future research directions for a compound like this one could involve studying its potential applications. For example, it could be investigated for its potential use in medicine, if it has any biological activity. Alternatively, it could be studied for its chemical properties, such as its reactivity or stability.